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Compound of Interest

Compound Name: Antimicrobial agent-38

Cat. No.: B10801804 Get Quote

Initial searches for a specific chemical or biological entity designated "AMP 38" have not

yielded any matching results within publicly available scientific and research databases. The

term does not correspond to a known drug candidate, registered compound, or biological

molecule in the current literature. This suggests that "AMP 38" may be an internal project

codename, a misnomer, or a compound not yet disclosed in the public domain.

While the query for "AMP 38" did not identify a specific molecule for a technical whitepaper, the

search did retrieve several unrelated instances of the term, highlighting its ambiguity. The most

prominent results include:

Aviation Maintenance: The designation refers to the T-38 Aircraft Maintenance Program

(AMP) for the U.S. Air Force, a contract for operations, maintenance, and sustainment of T-

38 Talon aircraft.[1]

Musical Amplification: "MAZ 38" is the model name for a well-regarded 38-watt tube guitar

amplifier manufactured by Dr. Z Amplification.[2][3][4]

Coincidental Numbering: In scientific literature, the term "AMP" frequently appears in close

proximity to the number 38 purely as a consequence of citation numbering. For instance, a

paper on Antimicrobial Peptides (AMPs) may cite reference number 38 in a relevant section.

[5] Similarly, "AMP" as an abbreviation for Ampicillin can be found in studies where it is

coincidentally linked to the number 38.[6]
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The context of the user's request—targeting researchers and drug development professionals

with a focus on synthesis and experimental protocols—strongly implies the subject was

expected to be a bioactive molecule. However, without a specific chemical name, CAS number,

or a reference to a publication, it is not possible to provide the requested in-depth technical

guide.

General concepts related to the abbreviation "AMP" in a biochemical context include:

Adenosine Monophosphate (AMP): A fundamental nucleotide composed of adenine, ribose,

and a single phosphate group.[7] It is a crucial component of RNA and plays a vital role in

cellular energy metabolism as a precursor to ADP and ATP.[7][8]

AMP-activated protein kinase (AMPK): A key cellular energy sensor that is activated when

the ratio of AMP to ATP increases, signaling a low energy state.[9]

Antimicrobial Peptides (AMPs): A diverse class of naturally occurring peptides that are part of

the innate immune response found in a wide variety of organisms.[10] They exhibit broad-

spectrum activity against bacteria, viruses, and fungi.[10]

Given the lack of a defined subject for "AMP 38," no specific data on synthesis, experimental

protocols, or signaling pathways can be compiled or visualized. If "AMP 38" is an internal

identifier for a research compound, the relevant data would be proprietary and not accessible

through public searches.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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